Cas no 42024-49-7 (Acetic acid, 2-cyano-,4-methylcyclohexyl ester)

• Product Name: Acetic acid, 2-cyano-,4-methylcyclohexyl ester
• CAS No: 42024-49-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 333191
• PubChem ID: 347844
• Update Time: 2025-04-19

Acetic acid, 2-cyano-,4-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-cyano-,4-methylcyclohexyl ester
• (4-methylcyclohexyl) 2-cyanoacetate
• NSC-406735
• 42024-49-7
• DTXSID50324440
• NSC406735

• Inchi： 1S/C10H15NO2/c1-8-2-4-9(5-3-8)13-10(12)6-7-11/h8-9H,2-6H2,1H3
• InChI Key： CMCOEZDHRFGTBM-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)C1CCC(C)CC1

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 291.8°C at 760 mmHg
• Flash Point: 134°C
• Refractive Index: 1.465
• PSA: 50.09000
• LogP: 2.02198